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Compound of Interest

Compound Name: 3-Bromobenzoic acid

Cat. No.: B156896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of 3-Bromobenzoic acid, a key building block

in organic synthesis and pharmaceutical development. This document consolidates its core

properties, safety information, and illustrative applications, presenting a valuable resource for

laboratory and research settings.

Core Properties and Data
3-Bromobenzoic acid, with the CAS Number 585-76-2, is a substituted aromatic carboxylic

acid.[1][2][3] Its molecular structure consists of a benzene ring substituted with a bromine atom

and a carboxylic acid group at positions 3. This substitution pattern imparts specific chemical

reactivity and physical properties that are leveraged in various synthetic applications.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 3-Bromobenzoic acid is

presented in the table below for easy reference and comparison.
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Property Value Reference

CAS Number 585-76-2 [1]

Molecular Formula C₇H₅BrO₂

Molecular Weight 201.02 g/mol

Melting Point 155-158 °C

Boiling Point 318.6 °C at 760 mmHg

Solubility
Soluble in diethyl ether,

ethanol.

Appearance
White to off-white crystalline

powder

¹H NMR (CDCl₃, 300 MHz) δ

(ppm)

8.18 (t, J=1.8 Hz, 1H), 8.01 (dt,

J=7.8, 1.2 Hz, 1H), 7.71 (ddd,

J=8.1, 2.1, 1.2 Hz, 1H), 7.39 (t,

J=7.8 Hz, 1H)

¹³C NMR (CDCl₃, 75 MHz) δ

(ppm)

170.8, 136.9, 134.8, 131.5,

130.3, 128.8, 122.6

IR (KBr, cm⁻¹) ν

3080, 2980, 2660, 2550, 1700,

1570, 1420, 1300, 1220, 920,

750

Safety and Handling
3-Bromobenzoic acid is classified as a hazardous substance and requires careful handling in

a laboratory setting. It is known to cause skin and serious eye irritation. Appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn

when handling this chemical. Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust or vapors.

Toxicological and Safety Data
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Parameter Value Reference

Signal Word Warning

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

LD₅₀ (Oral, Rat) >2000 mg/kg

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Experimental Protocols
The following section details a representative experimental protocol for a common reaction

involving 3-Bromobenzoic acid: Fischer esterification.

Synthesis of Methyl 3-Bromobenzoate
Objective: To synthesize methyl 3-bromobenzoate from 3-Bromobenzoic acid via Fischer

esterification.

Materials:

3-Bromobenzoic acid (1.0 eq)

Methanol (10 eq)

Sulfuric acid (catalytic amount, ~5 mol%)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous solution)
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Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

To a round-bottom flask, add 3-Bromobenzoic acid and methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Attach a reflux condenser and heat the mixture to reflux for 4 hours.

After cooling to room temperature, remove the excess methanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate

and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate) to obtain pure methyl 3-bromobenzoate.

Applications in Synthesis and Drug Development
3-Bromobenzoic acid serves as a versatile intermediate in the synthesis of a wide range of

more complex molecules. The bromine atom can be readily displaced or participate in cross-
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coupling reactions, while the carboxylic acid group can be converted to various other functional

groups.

Logical Flow of Synthetic Transformations
The following diagram illustrates the logical relationships of common synthetic transformations

starting from 3-Bromobenzoic acid.

Synthetic Pathways from 3-Bromobenzoic Acid
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Caption: Synthetic pathways from 3-Bromobenzoic acid.

This versatile starting material is a precursor for the synthesis of various pharmaceutical

ingredients and other fine chemicals. Its derivatives have been investigated for a range of

biological activities. The ability to functionalize both the carboxylic acid and the bromine-

substituted position makes it a valuable tool for medicinal chemists in lead optimization and the

development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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